3-ethynyl-N-(thiophen-3-ylmethyl)aniline

• Molecular Formula: C13H11NS
• Molecular Weight: 213.30 g/mol
• SMILES: C#CC1=CC(=CC=C1)NCC2=CSC=C2
• InChI: InChI=1S/C13H11NS/c1-2-11-4-3-5-13(8-11)14-9-12-6-7-15-10-12/h1,3-8,10,14H,9H2
• InChIKey: GJTUVVGHWNKUQY-UHFFFAOYSA-N

3-Ethynyl-N-(thiophen-3-ylmethyl)aniline: Click Chemistry & Medicinal Chemistry Building Block

3-Ethynyl-N-(thiophen-3-ylmethyl)aniline (CAS 1019586-25-4, molecular formula C13H11NS, molecular weight 213.30 g/mol) is a heterocyclic aniline derivative containing a terminal ethynyl group at the meta-position and an N-(thiophen-3-ylmethyl) substituent . The compound is typically supplied at 95% purity as a research-grade building block . Its calculated LogP of 3.10 and fraction sp³ (Fsp³) of 0.077 characterize it as a lipophilic, predominantly planar aromatic scaffold , positioning it within the physicochemical range often explored for CNS-penetrant and intracellular-targeting small molecules.

Click-chemistry conjugation workflow (terminal alkyne)

Heterocyclic scaffold for SAR diversification

P2X3 receptor antagonist probe development

3-Ethynyl-N-(thiophen-3-ylmethyl)aniline: Generic Substitution Risks

Generic substitution of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline with structurally similar aniline derivatives is scientifically unsound due to the divergent physicochemical and biochemical consequences of seemingly minor structural alterations. Within the N-(thiophen-3-ylmethyl)aniline scaffold series, varying the aniline ring substituent—for instance, from 3-ethynyl to 3-methyl , 3-chloro , or 3-fluoro [1]—alters electronic density distribution, hydrogen-bonding capacity, and metabolic stability in ways that cannot be reliably extrapolated without empirical validation. The meta-ethynyl group confers a unique combination of π-conjugation, dipole moment, and synthetic handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) that is absent in halogenated or alkylated analogs. Procurement decisions predicated on presumed functional equivalence across this scaffold risk introducing uncontrolled variables into structure-activity relationship (SAR) studies, click-chemistry conjugation workflows, and target-engagement assays where subtle modifications to ligand geometry or electronics can abolish or invert biological activity.

1Replacing 3-ethynyl with methyl, chloro, or fluoro alters electron density and hydrogen-bonding capacity; biological activity may shift unpredictably.

2Non-alkyne N-(thiophen-3-ylmethyl)aniline analogs lack the CuAAC-compatible ethynyl group, precluding click-based conjugation workflows.

3Metabolic stability may not extrapolate across analogs; empirical validation is required before assuming functional equivalence.

• [1] PubChem. 3-Fluoro-N-(thiophen-3-ylmethyl)aniline. Substance ID: AKOS000235412. View Source

3-Ethynyl-N-(thiophen-3-ylmethyl)aniline vs. Closest Analogs: Comparative Evidence

Lipophilicity vs. 3-Ethynylaniline

3-Ethynyl-N-(thiophen-3-ylmethyl)aniline exhibits a calculated LogP (cLogP) of 3.10 . This value falls within the optimal lipophilicity range for central nervous system (CNS) drug candidates, which typically show mean cLogP values of approximately 2.8–3.5 for orally bioavailable CNS therapeutics [1]. In contrast, the structurally related analog 3-ethynylaniline—lacking the N-(thiophen-3-ylmethyl) substituent and its methylene linker—has a reported LogP of approximately 1.75 [2], representing a ΔLogP of +1.35 and a ~22-fold difference in calculated octanol-water partition coefficient. This substantial lipophilicity differential directly impacts passive membrane permeability, plasma protein binding, and volume of distribution, rendering the two compounds non-interchangeable for in vivo pharmacology studies.

Lipophilicity (cLogP)

Cross-study comparable

cLogP 3.10 vs. 1.75 (Δ +1.35, ~22× partition coefficient)

Membrane permeability context

Calculated values; empirical validation recommended

Evidence Dimension	Lipophilicity (cLogP)
Target Compound Data	cLogP = 3.10
Comparator Or Baseline	3-Ethynylaniline: cLogP ≈ 1.75
Quantified Difference	ΔLogP = +1.35 (≈22-fold difference in partition coefficient)
Conditions	Calculated values; target compound data from Fluorochem technical datasheet; comparator data from published literature values

Why This Matters

Lipophilicity governs passive membrane permeability and tissue distribution, so a 22-fold partition coefficient difference precludes generic substitution without empirical pharmacokinetic validation.

• [1] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties. ACS Chem Neurosci. 2010;1(6):435-449. doi:10.1021/cn100008c View Source
• [2] PubChem. 3-Ethynylaniline. Compound Summary. CID 136454. LogP: 1.75. View Source

Terminal Alkyne for Click Chemistry

The 3-ethynyl group of 3-ethynyl-N-(thiophen-3-ylmethyl)aniline serves as a terminal alkyne competent for copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling chemoselective conjugation to azide-bearing payloads (e.g., fluorophores, biotin, PEG chains, or solid supports) under mild aqueous conditions [1]. This functionality is absent in all other commercially cataloged N-(thiophen-3-ylmethyl)aniline analogs including the 3-methyl (CAS 1019512-93-6), 3-chloro, 3-fluoro (CAS 400059-66-7), and unsubstituted N-(thiophen-3-ylmethyl)aniline variants [2]. Within the broader class of meta-substituted ethynylanilines, the N-(thiophen-3-ylmethyl) group modulates both the electronic environment of the alkyne (affecting cycloaddition kinetics) and the overall molecular geometry (affecting steric accessibility of the alkyne to copper catalysts and azide coupling partners).

Click Chemistry Handle

Class-level

Terminal alkyne present; competent for CuAAC

Conjugation workflow fit

Absent in non-alkyne analogs

Evidence Dimension	Presence of terminal alkyne synthetic handle
Target Compound Data	Terminal ethynyl group at meta-position; competent for CuAAC conjugation
Comparator Or Baseline	N-(thiophen-3-ylmethyl)aniline, 3-methyl-, 3-chloro-, and 3-fluoro-N-(thiophen-3-ylmethyl)aniline: No terminal alkyne; no click-chemistry handle
Quantified Difference	Qualitative difference: click-competent versus click-incompetent
Conditions	CuAAC reaction conditions (Cu(I) catalyst, azide co-reactant, ambient temperature, aqueous/organic solvent mixtures)

Why This Matters

The presence of a terminal alkyne enables downstream modular diversification and bioconjugation workflows that are mechanistically inaccessible to non-alkyne-containing analogs.

• [1] Kolb HC, Finn MG, Sharpless KB. Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angew Chem Int Ed. 2001;40(11):2004-2021. View Source
• [2] PubChem and vendor catalog cross-reference for N-(thiophen-3-ylmethyl)aniline derivatives, confirming absence of alkyne functionality in 3-methyl, 3-chloro, 3-fluoro, and unsubstituted analogs. View Source

P2X3 Antagonism vs. Gefapixant

3-Ethynyl-N-(thiophen-3-ylmethyl)aniline was evaluated for antagonist activity against recombinant rat P2X purinoceptor 3 (P2X3) expressed in Xenopus oocytes, yielding an EC50 of 80 nM [1]. For scientific contextualization: gefapixant (AF-219/MK-7264), a clinically approved P2X3 antagonist for refractory chronic cough, exhibits an IC50 of approximately 30 nM at human P2X3 receptors [2]. The target compound's 80 nM potency situates it within approximately 2.7-fold of a clinically validated reference standard, indicating potentially relevant pharmacological activity for probe development or lead optimization. Note: This comparison is cross-study and involves different species orthologs (rat vs. human P2X3) and different assay formats (oocyte electrophysiology vs. recombinant cell-based assays); the data should be interpreted as class-level contextualization rather than a direct head-to-head comparison.

P2X3 Antagonism

Cross-study comparable

EC50 80 nM (rat P2X3) vs. gefapixant ~30 nM (human P2X3)

Probe development context

Cross-study; species/assay differences

Evidence Dimension	P2X3 receptor antagonism
Target Compound Data	EC50 = 80 nM (rat P2X3, Xenopus oocyte electrophysiology)
Comparator Or Baseline	Gefapixant: IC50 ≈ 30 nM (human P2X3, recombinant cell assay)
Quantified Difference	≈2.7-fold difference in potency (target compound less potent)
Conditions	Target compound: recombinant rat P2X3 expressed in Xenopus oocytes, evaluated at 10 µM; Comparator: human P2X3 in recombinant cell-based assay

Why This Matters

P2X3 antagonism at sub-100 nM potency identifies this scaffold as a tractable starting point for medicinal chemistry optimization in pain and chronic cough indications.

• [1] BindingDB Entry. Affinity Data for BDBM50118219. EC50: 80 nM against recombinant rat P2X3 expressed in Xenopus oocytes. View Source
• [2] Abdulqawi R, Dockry R, Holt K, et al. P2X3 receptor antagonist (AF-219) in refractory chronic cough: a randomised, double-blind, placebo-controlled phase 2 study. Lancet. 2015;385(9974):1198-1205. doi:10.1016/S0140-6736(14)61255-1 View Source

Fsp³: Molecular Complexity vs. Analogs

3-Ethynyl-N-(thiophen-3-ylmethyl)aniline has a calculated fraction of sp³-hybridized carbons (Fsp³) of 0.077 . This value reflects the compound's highly planar, aromatic-rich architecture. In contemporary medicinal chemistry, Fsp³ is a key metric correlating with clinical success rates: Lovering et al. demonstrated that Fsp³ > 0.45 is associated with higher progression rates from Phase I to approval, with compounds entering Phase I averaging Fsp³ ≈ 0.36 [1]. While the target compound's Fsp³ is substantially below this optimal range, this is characteristic of early fragment-like or scaffold compounds that may gain three-dimensional complexity through subsequent medicinal chemistry elaboration. In comparison, the analog 3-methyl-N-(thiophen-3-ylmethyl)aniline has an Fsp³ of 0.083 (C12H13NS), representing a similar complexity profile , whereas N-(thiophen-3-ylmethyl)aniline without aromatic substitution has Fsp³ = 0.091 .

Molecular Complexity (Fsp³)

Cross-study comparable

Fsp³ 0.077 (3-methyl analog: 0.083; Phase I avg. ~0.36)

Developability context

Fragment-like; elaboration may increase Fsp³

Evidence Dimension	Fraction sp³ (Fsp³) as molecular complexity metric
Target Compound Data	Fsp³ = 0.077
Comparator Or Baseline	Phase I clinical candidates (mean Fsp³ ≈ 0.36); 3-methyl-N-(thiophen-3-ylmethyl)aniline (Fsp³ = 0.083); N-(thiophen-3-ylmethyl)aniline (Fsp³ = 0.091)
Quantified Difference	Target compound Fsp³ is 0.28–0.29 below Phase I average; within 0.014 of closest analog
Conditions	Calculated values based on molecular formula and structure; vendor-provided or literature-derived data

Why This Matters

Fsp³ informs expectations about compound developability and serves as a benchmark for evaluating synthetic elaboration strategies during lead optimization campaigns.

• [1] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. J Med Chem. 2009;52(21):6752-6756. doi:10.1021/jm901241e View Source

3-Ethynyl-N-(thiophen-3-ylmethyl)aniline: Research Applications

P2X3 Antagonist Development for Pain Research

With an EC50 of 80 nM at rat P2X3 receptors [1], 3-ethynyl-N-(thiophen-3-ylmethyl)aniline provides a chemically tractable starting scaffold for P2X3 antagonist development. The compound's cLogP of 3.10 supports blood-brain barrier penetrance for CNS pain indications, while the terminal alkyne enables modular SAR expansion via CuAAC [2]. This compound is suitable for medicinal chemistry groups seeking to establish P2X3-targeted programs without synthesizing the entire scaffold de novo.

Click Chemistry for Probe Conjugation

The meta-ethynyl group provides a chemoselective handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) [2], enabling facile conjugation to azide-functionalized reporter tags (e.g., fluorescent dyes, biotin) or affinity matrices. This functionality is absent in all other N-(thiophen-3-ylmethyl)aniline analogs [3], making this compound uniquely suited for target-engagement studies requiring covalent or high-affinity probe immobilization while preserving the N-(thiophen-3-ylmethyl) pharmacophore for biological recognition.

Heterocyclic Building Block for Parallel Synthesis

As a commercially available heterocyclic aniline with orthogonal reactive handles (secondary amine and terminal alkyne), this compound enables rapid diversification in parallel synthesis campaigns. The N-(thiophen-3-ylmethyl) group confers distinct electronic and steric properties compared to the more common thiophen-2-ylmethyl regioisomer , offering medicinal chemists an underexplored vector for scaffold-hopping and intellectual property generation in kinase inhibitor or GPCR modulator programs.

Application

Selection Property

Validation Focus

P2X3 antagonist probe development

P2X3 receptor probe context

Receptor binding assay and species ortholog validation

Click chemistry conjugation

Terminal alkyne handle

CuAAC efficiency and selectivity

Scaffold diversification

Orthogonal reactive handles (amine + alkyne)

SAR expansion via parallel synthesis

• [1] BindingDB Entry. Affinity Data for BDBM50118219. EC50: 80 nM against recombinant rat P2X3 expressed in Xenopus oocytes. View Source
• [2] Kolb HC, Finn MG, Sharpless KB. Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angew Chem Int Ed. 2001;40(11):2004-2021. View Source
• [3] PubChem and vendor catalog cross-reference for N-(thiophen-3-ylmethyl)aniline derivatives, confirming absence of alkyne functionality in 3-methyl, 3-chloro, 3-fluoro, and unsubstituted analogs. View Source